Cas no 40853-53-0 (2-Hexen-1-ol,5-methyl-2-(1-methylethyl)-)

• Product Name: 2-Hexen-1-ol,5-methyl-2-(1-methylethyl)-
• CAS No: 40853-53-0
• MF: C₁₀H₂₀O
• MW: 156.265203475952
• CID: 331039
• PubChem ID: 38688
• Update Time: 2025-04-19

2-Hexen-1-ol,5-methyl-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Hexen-1-ol,5-methyl-2-(1-methylethyl)-
• (E)-5-methyl-2-propan-2-ylhex-2-en-1-ol
• 2-isopropyl-5-methylhex-2-en-1-ol
• 40853-53-0
• 2-Hexen-1-ol, 5-methyl-2-(1-methylethyl)-
• 5-methyl-2-propan-2-ylhex-2-en-1-ol
• NS00012756

• Inchi： 1S/C10H20O/c1-8(2)5-6-10(7-11)9(3)4/h6,8-9,11H,5,7H2,1-4H3
• InChI Key： VUGJPGPMYGKRPW-UHFFFAOYSA-N
• SMILES： OCC(=CCC(C)C)C(C)C

Computed Properties

• Exact Mass: 156.151
• Monoisotopic Mass: 156.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 3

Experimental Properties

• Density: 0.8651 (estimate)
• Melting Point: -4.05°C (estimate)
• Boiling Point: 245.54°C (estimate)
• Flash Point: 81.2°C
• Refractive Index: 1.4452 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols